2-cyclohexyl-N-(2,6-dimethylphenyl)-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-cyclohexyl-N-(2,6-dimethylphenyl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H27NO2/c1-16-8-6-9-17(2)21(16)22(15-19-12-7-13-24-19)20(23)14-18-10-4-3-5-11-18/h6-9,12-13,18H,3-5,10-11,14-15H2,1-2H3
• InChI Key: CHTAIYIAJKCWFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N(CC2=CC=CO2)C(=O)CC3CCCCC3
• Molecular Formula: C21H27NO2
• Molecular Weight: 325.4 g/mol

Description

2-cyclohexyl-N-(2,6-dimethylphenyl)-N-(2-furylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. The compound is known for its ability to interact with specific receptors in the brain, which has led to its investigation as a possible treatment for a variety of neurological disorders. In

Mechanism of Action

The mechanism of action of 2-cyclohexyl-N-(2,6-dimethylphenyl)-N-(2-furylmethyl)acetamide is not fully understood. However, it is believed that the compound interacts with specific receptors in the brain, including the GABA-A receptor and the CB1 receptor. These interactions can lead to changes in neurotransmitter release and neuronal excitability, which may contribute to the compound's therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-cyclohexyl-N-(2,6-dimethylphenyl)-N-(2-furylmethyl)acetamide can have a variety of biochemical and physiological effects. These effects can include changes in neurotransmitter release, alterations in neuronal excitability, and modulation of the immune system. The compound has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-cyclohexyl-N-(2,6-dimethylphenyl)-N-(2-furylmethyl)acetamide in lab experiments is its specificity for certain receptors in the brain. This can allow researchers to investigate the effects of the compound on specific pathways and systems. However, one limitation is that the compound's mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-cyclohexyl-N-(2,6-dimethylphenyl)-N-(2-furylmethyl)acetamide. One direction is to further investigate the compound's mechanism of action, which could help to identify new therapeutic targets. Another direction is to explore the compound's potential use in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, researchers could investigate the compound's potential use in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

2-cyclohexyl-N-(2,6-dimethylphenyl)-N-(2-furylmethyl)acetamide has been the subject of numerous scientific studies due to its potential applications in the field of medicine. The compound has been investigated as a possible treatment for a variety of neurological disorders, including epilepsy, depression, and anxiety. It has also been studied for its potential use in the treatment of pain and inflammation.